Cas no 921866-47-9 (2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide)

• Product Name: 2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• CAS No: 921866-47-9
• MF: C₂₁H₁₅IN₄O₂
• MW: 482.273876428604
• CID: 6059864
• PubChem ID: 41783928
• Update Time: 2025-10-29

2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• 2-iodo-N-[4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
• F2224-0079
• 2-iodo-N-(4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)benzamide
• 921866-47-9
• AKOS001966258
• 2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide

• Inchi： 1S/C21H15IN4O2/c1-13-24-19-17(6-4-12-23-19)21(28)26(13)15-10-8-14(9-11-15)25-20(27)16-5-2-3-7-18(16)22/h2-12H,1H3,(H,25,27)
• InChI Key： SCYUGBNNIJALNA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(C)=NC3=NC=CC=C3C2=O)C=C1)(=O)C1=CC=CC=C1I

Computed Properties

• Exact Mass: 482.02397g/mol
• Monoisotopic Mass: 482.02397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide

Introduction to Compound with CAS No. 921866-47-9 and Product Name: 2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide

The compound with the CAS number 921866-47-9 and the product name 2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups that make it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's identity is its nitrogen-rich heterocyclic framework, which includes a pyrido[2,3-dpyrimidin] core. This particular scaffold is well-documented for its biological activity and has been extensively studied in the context of various diseases, including cancer and infectious disorders. The 2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl moiety is particularly noteworthy, as it introduces a high degree of structural complexity that can influence both the pharmacokinetic and pharmacodynamic properties of the compound.

The presence of an iodo substituent at the 2-position of the benzamide moiety is another critical feature. Iodine-containing compounds are frequently explored in medicinal chemistry due to their ability to participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthesizing complex molecules. This feature makes 2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide a valuable intermediate in the synthesis of more elaborate pharmacological agents.

The benzamide group in this compound contributes to its potential biological activity by serving as a hinge region that can interact with target proteins. Benzamides are known for their role in modulating enzyme activity and have been successfully incorporated into numerous drugs. The specific arrangement of the phenyl ring and the pyrido[2,3-dpyrimidin] scaffold creates a unique binding profile that may be exploited for therapeutic purposes.

Recent research has highlighted the importance of nitrogen-rich heterocycles in drug design. These structures often exhibit high binding affinity and selectivity, making them ideal candidates for targeted therapy. The pyrido[2,3-dpyrimidin] core has been shown to interact with various biological targets, including kinases and other enzymes involved in signal transduction pathways. This suggests that 2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide could potentially modulate these pathways, leading to novel therapeutic effects.

Moreover, the structural diversity introduced by the iodo substituent and the phenyl ring allows for further chemical modification through techniques such as palladium-catalyzed cross-coupling reactions. These reactions enable the introduction of additional functional groups or even entire molecular fragments, expanding the synthetic possibilities for derivatives of this compound. Such flexibility is crucial in drug development pipelines, where iterative optimization is often required to achieve desired pharmacological properties.

In terms of potential applications, this compound shows promise in several areas. One particularly intriguing avenue is its use as a precursor for kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is implicated in numerous diseases, most notably cancer. By targeting specific kinases, compounds like 2-iodo-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide could potentially interfere with abnormal signaling pathways associated with these diseases.

Another area of interest is its potential as an antiviral agent. The nitrogen-rich heterocyclic core is known to exhibit antiviral properties by inhibiting viral replication or by interfering with viral enzymes essential for infection. Given the ongoing global health challenges related to viral infections, compounds with such properties are highly sought after.

Furthermore, this compound could be explored for its anti-inflammatory and immunomodulatory effects. Inflammatory processes are implicated in a wide range of chronic diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory responses, 2-iodo-N-(4-{2-methyl-4-oxyo-o-H-pyrido[Pyridopyrimidine] phenyl]benzamide might offer therapeutic benefits beyond its primary intended use.

The synthesis of this compound involves multiple steps that highlight modern synthetic methodologies. Key steps include the construction of the pyrido[2,3-dpyrimidin] core through condensation reactions followed by functionalization at various positions using palladium-catalyzed cross-coupling techniques. The introduction of the iodo substituent at the 2-position is particularly critical and requires precise control to ensure high yield and purity.

Once synthesized, 921866479 benzamide derivative undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography (if applicable). These analyses confirm its molecular structure and purity before it proceeds to biological testing.

In conclusion, 921866479 benzamide derivative represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its nitrogen-rich heterocyclic core, iodine substituent,and benzamide group make it a versatile scaffold for further drug development efforts aimed at treating various diseases including cancer, viral infections,and inflammatory disorders.